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Compound of Interest

Compound Name: VR23-d8
Cat. No.: B15616112
Get Quote
. J

This document provides comprehensive, step-by-step guidance on the proper disposal
procedures for the chemical compound VR23. Adherence to these protocols is critical to ensure
the safety of laboratory personnel and to minimize environmental impact. This information is
intended for researchers, scientists, and drug development professionals who handle this
substance.

Immediate Safety and Hazard Information

VR23 is a potent inhibitor of the proteasome, primarily targeting the 32 subunit of the 20S
proteasome. It is classified as acutely toxic if swallowed.

Hazard Classification:

e GHS Pictogram: GHSO07 (Warning)

e Hazard Statement: H302 - Harmful if swallowed
¢ Signal Word: Warning

Personal Protective Equipment (PPE): Before handling VR23, ensure the following PPE is
worn:
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e Protective gloves
o Laboratory coat

o Safety glasses with side shields or goggles

VR23 Properties and Handling

A summary of the key chemical and physical properties of VR23 is provided in the table below.

Property Value

Chemical Formula C19H16CINsO06S
Molecular Weight 477.88 g/mol
Appearance White to beige powder
Solubility DMSO: 20 mg/mL
Storage Temperature 2-8°C

Handling Precautions:

Avoid breathing dust.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Use only in a well-ventilated area or under a chemical fume hood.[1]

Step-by-Step Disposal Protocol

The disposal of VR23 must be managed as hazardous chemical waste.[2] Follow these steps
to ensure safe and compliant disposal:

» Waste Identification and Segregation:
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o All solid waste contaminated with VR23 (e.g., unused powder, contaminated gloves, weigh
boats, pipette tips) must be collected in a designated, leak-proof, and clearly labeled
hazardous waste container.

o Solutions containing VR23 should be collected in a separate, compatible, and labeled
liquid waste container. Do not mix with other incompatible waste streams.

o Container Labeling:

o The hazardous waste container must be labeled with the words "Hazardous Waste," the
full chemical name "VR23," and a clear description of the contents (e.g., "Solid waste with
VR23" or "Aqueous solution of VR23").

o Include the approximate amount or concentration of VR23 in the container.
o Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area.

o Ensure the storage area is away from incompatible materials.
» Waste Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated waste management provider to arrange for the pickup and disposal of the
hazardous waste.

o Provide the EHS department with all necessary information about the waste stream.
» Documentation:

o Maintain a log of all VR23 waste generated, including the date, quantity, and disposal
request details.

Disposal "Don'ts":

e DO NOT dispose of VR23 down the drain.[1]
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e DO NOT dispose of VR23 in regular trash.

« DO NOT attempt to neutralize VR23 unless you have a validated and approved protocol from
your EHS department.

Experimental Workflow for Waste Handling

The following diagram illustrates the general workflow for handling and disposing of VR23

waste in a laboratory setting.

Laboratory Operations

VR23 Handling
(Experimentation)

Generate Solid Waste Generate Liquid Waste
(e.g., contaminated PPE, labware) (e.g., unused solutions)
Collect in Labeled Collect in Labeled
Solid Waste Container Liquid Waste Container
W;ste Management

Store Sealed Containers
in Designated Area
Contact EHS for
Waste Pickup
EHS Manages Final Disposa
(Approved Facility)
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Caption: Workflow for the safe handling and disposal of VR23 waste.
Spill and Emergency Procedures
In the event of a spill, follow these procedures immediately:
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
e Ventilate: Increase ventilation in the area of the spill.

o Contain: For a solid spill, carefully cover with a damp paper towel to avoid raising dust. For a
liquid spill, contain it with an appropriate absorbent material.

o Clean: Wearing appropriate PPE, carefully clean the spill area. Collect all contaminated
materials in a labeled hazardous waste container.

o Decontaminate: Decontaminate the spill area with an appropriate cleaning solution.
o Report: Report the spill to your laboratory supervisor and EHS department.

This guidance is based on the available safety information for VR23. Always consult your
institution's specific chemical hygiene plan and waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15616112/docs#essential-guide-to-the-safe-disposal-
of-vr23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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